Ethyl 5-(4-chlorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
Overview
Description
- Structure : It belongs to the class of 2-nitrothiophenes and contains an oxazole ring with a chlorophenyl substituent .
Synthesis Analysis
- Conversion of the intermediate into sulfonyl chloride followed by nucleophilic attack of amines produces the title compound, Ethyl 5-(4-chlorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate .
Molecular Structure Analysis
The molecular structure of This compound is characterized by an oxazole ring with a chlorophenyl group attached. Spectroscopic techniques such as FTIR, Mass, 1H-NMR, and 13C-NMR confirm its structure .
Scientific Research Applications
Synthesis and Structural Analysis
Complexation of Disperse Dyes Ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate and its derivatives were synthesized for use as disperse dyes. The dyes, after complexation with metals like copper, cobalt, and zinc, exhibited good dyeing performance and excellent fastness properties on fabrics such as polyester and nylon 6.6, showcasing their potential in textile applications (Abolude et al., 2021).
Crystal Structure Studies Ethyl 3-(4-chlorophenyl)-3,4-dihydro-6- methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate's crystal structure was elucidated using X-ray diffraction, highlighting its potential for detailed structural analysis and applications in crystallography (Hu Yang, 2009).
Applications in Chemical Synthesis
Synthesis of Hantzsch 1,4-Dihydropyridines Ethyl 2-methyl-4-(4 chlorophenyl)-5-oxo-5H-indeno [1,2-b] pyridine-3-carboxylate and its derivatives were synthesized and analyzed, showcasing their relevance in the study of redox processes and as analogs of nicotinamide adenine dinucleotide (NADH) coenzyme, which is crucial in various biochemical pathways (Pandian et al., 2014).
Molecular Docking and Biological Evaluation
Antioxidant and Metal Chelating Activities Novel dihydropyridine analogs, including 3-ethyl 5- methyl2-(2-aminoethoxy)-4-(2-chlorophenyl)-1,4-dihydropyridine-3,5-dicarboxylate derivatives, were synthesized and evaluated for their antioxidant and metal chelating activities. These compounds could be potential therapeutic agents for treating diseases associated with oxidative stress induced by metals (Sudhana & Jangampalli Adi, 2019).
Mechanism of Action
Properties
IUPAC Name |
ethyl 5-(4-chlorophenyl)-4-oxo-1H-pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO3/c1-2-19-14(18)12-8-16-7-11(13(12)17)9-3-5-10(15)6-4-9/h3-8H,2H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKVOHUYJDMNMJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC=C(C1=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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